Cas no 2227917-64-6 ((2R)-4-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-ol)

(2R)-4-[1-(Propan-2-yl)-1H-pyrazol-4-yl]butan-2-ol is a chiral secondary alcohol featuring a pyrazole moiety with an isopropyl substituent. This compound is of interest in medicinal chemistry and asymmetric synthesis due to its stereospecific configuration at the C2 position, which can influence biological activity and enantioselective reactivity. The pyrazole ring enhances structural diversity, making it a potential intermediate for pharmaceuticals or agrochemicals. Its hydroxyl group allows for further functionalization, while the isopropyl group may contribute to lipophilicity and steric effects. The (R)-enantiomer offers advantages in applications requiring high enantiopurity, such as chiral catalysts or bioactive molecule development. Handling requires standard precautions for organic compounds.
(2R)-4-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-ol structure
2227917-64-6 structure
Product Name:(2R)-4-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-ol
CAS No:2227917-64-6
MF:C10H18N2O
MW:182.262722492218
CID:5858791
PubChem ID:165764761
Update Time:2025-10-08

(2R)-4-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (2R)-4-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-ol
    • EN300-1795410
    • (2R)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]butan-2-ol
    • 2227917-64-6
    • Inchi: 1S/C10H18N2O/c1-8(2)12-7-10(6-11-12)5-4-9(3)13/h6-9,13H,4-5H2,1-3H3/t9-/m1/s1
    • InChI Key: UCUOFNUGHMBTCK-SECBINFHSA-N
    • SMILES: O[C@H](C)CCC1C=NN(C=1)C(C)C

Computed Properties

  • Exact Mass: 182.141913202g/mol
  • Monoisotopic Mass: 182.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 38Ų

(2R)-4-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1795410-0.05g
(2R)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]butan-2-ol
2227917-64-6
0.05g
$1549.0 2023-09-19
Enamine
EN300-1795410-0.1g
(2R)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]butan-2-ol
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$1623.0 2023-09-19
Enamine
EN300-1795410-0.25g
(2R)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]butan-2-ol
2227917-64-6
0.25g
$1696.0 2023-09-19
Enamine
EN300-1795410-0.5g
(2R)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]butan-2-ol
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$1770.0 2023-09-19
Enamine
EN300-1795410-1.0g
(2R)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]butan-2-ol
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$1844.0 2023-06-02
Enamine
EN300-1795410-2.5g
(2R)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]butan-2-ol
2227917-64-6
2.5g
$3611.0 2023-09-19
Enamine
EN300-1795410-5.0g
(2R)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]butan-2-ol
2227917-64-6
5g
$5345.0 2023-06-02
Enamine
EN300-1795410-10.0g
(2R)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]butan-2-ol
2227917-64-6
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$7927.0 2023-06-02
Enamine
EN300-1795410-1g
(2R)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]butan-2-ol
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$1844.0 2023-09-19
Enamine
EN300-1795410-5g
(2R)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]butan-2-ol
2227917-64-6
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$5345.0 2023-09-19
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